N-(6-fluorobenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylsulfonyl-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C21H22FN3O4S2.ClH/c1-31(27,28)17-5-2-15(3-6-17)20(26)25(9-8-24-10-12-29-13-11-24)21-23-18-7-4-16(22)14-19(18)30-21;/h2-7,14H,8-13H2,1H3;1H
• InChI Key: LRFCVMXUJXAPPV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)N(CCN2CCOCC2)C3=NC4=C(S3)C=C(C=C4)F.Cl
• Molecular Formula: C21H23ClFN3O4S2
• Molecular Weight: 500.0 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClFN3O4S2 and its molecular weight is 500. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research into fluoro-substituted benzothiazoles and related compounds has shown promise in the development of new antimicrobial agents. Studies have synthesized and evaluated novel molecules for their antimicrobial efficacy, highlighting the potential of such compounds in addressing drug-resistant infections. For instance, the synthesis of fluoro-substituted sulphonamide benzothiazole compounds comprising thiazole for anti-microbial screening has been reported, indicating the antimicrobial potential of these synthesized compounds (V. Jagtap et al., 2010). Another study explored the synthesis of bioactive molecules including fluoro substituted benzothiazoles for biological and pharmacological screening, emphasizing their antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities (Snehal Patel et al., 2009).

Synthesis of Novel Compounds

The development of novel compounds using N-(6-fluorobenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride as a precursor or a related structure has been a focus of various studies. These compounds have been evaluated for their potential therapeutic applications, such as antifungal activities and as inhibitors for specific enzymes or receptors. For example, compounds with potent activity against PI3Kα and mTOR in vitro and in vivo were synthesized, demonstrating the relevance of such compounds in cancer research (Markian M Stec et al., 2011).

Potential Therapeutic Uses

Investigations into the therapeutic applications of synthesized compounds related to this compound have highlighted their potential in treating various diseases. This includes studies on the antitumor properties of some new N-substituted compounds, indicating the search for new anticancer agents based on the chemical structure of benzothiazole derivatives (V. Horishny et al., 2020). Additionally, the compound's role in the synthesis and study of molecules for α-glucosidase inhibitory, antimicrobial, and antioxidant activities has been documented, further illustrating the breadth of its potential applications in medicinal chemistry (E. Menteşe et al., 2015).

Mechanism of Action

Mode of Action

Based on its structural features, it may bind to its targets and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Given its potential broad range of targets, it could influence multiple pathways, each leading to different downstream effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would be determined by the compound’s specific targets and the biochemical pathways it affects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it’s difficult to predict how these factors might impact its activity .